3,6-dichloro-N-(1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C12H6Cl2N2OS2
• Molecular Weight: 329.2 g/mol
• IUPAC Name: 3,6-dichloro-N-(1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H6Cl2N2OS2/c13-6-1-2-7-8(5-6)19-10(9(7)14)11(17)16-12-15-3-4-18-12/h1-5H,(H,15,16,17)
• InChI Key: RMBBGYYJTMLZBI-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Cl)SC(=C2Cl)C(=O)NC3=NC=CS3

Description

3,6-dichloro-N-(1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide (also known as TBN-1) is a chemical compound that has been widely studied for its potential as a therapeutic agent. It belongs to the class of benzothiophene derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

TBN-1 works by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of cancer, inflammation, and neurodegenerative diseases. It has been shown to selectively target cancer cells and induce apoptosis (programmed cell death) in these cells.
Biochemical and Physiological Effects:
TBN-1 has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of cancer, inflammation, and neurodegenerative diseases. It has also been shown to induce apoptosis in cancer cells and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of TBN-1 is its selective targeting of cancer cells, which reduces the risk of side effects associated with traditional chemotherapy drugs. However, one of the limitations of TBN-1 is its low solubility in water, which can make it difficult to administer in certain lab experiments.

Future Directions

There are several future directions for the study of TBN-1. One area of research is the development of more efficient synthesis methods to improve the yield and purity of TBN-1. Another area of research is the investigation of the potential of TBN-1 as a therapeutic agent in other diseases such as cardiovascular disease and diabetes. Additionally, the development of TBN-1 derivatives with improved solubility and bioavailability is an area of ongoing research.

Synthesis Methods

The synthesis of TBN-1 involves the reaction of 3,6-dichloro-1-benzothiophene-2-carboxylic acid with 2-aminothiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure TBN-1.

Scientific Research Applications

TBN-1 has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases.